N-methyl-3-nitro-N-phenyl-4-(1-pyrrolidinyl)benzamide

• IUPAC Name: N-methyl-3-nitro-N-phenyl-4-pyrrolidin-1-ylbenzamide
• InChI: InChI=1S/C18H19N3O3/c1-19(15-7-3-2-4-8-15)18(22)14-9-10-16(17(13-14)21(23)24)20-11-5-6-12-20/h2-4,7-10,13H,5-6,11-12H2,1H3
• InChI Key: BPJXWOWREMSDAB-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C(=O)C2=CC(=C(C=C2)N3CCCC3)[N+](=O)[O-]
• Molecular Formula: C18H19N3O3
• Molecular Weight: 325.4 g/mol

Description

N-methyl-3-nitro-N-phenyl-4-(1-pyrrolidinyl)benzamide, also known as NNPPB, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

N-methyl-3-nitro-N-phenyl-4-(1-pyrrolidinyl)benzamide works by binding to the voltage-sensing domain of voltage-gated sodium channels, which prevents the channels from opening in response to depolarization. This results in a decrease in the amplitude and duration of action potentials, which can have various effects depending on the type of neuron and the context in which it is used.
Biochemical and Physiological Effects:
The effects of N-methyl-3-nitro-N-phenyl-4-(1-pyrrolidinyl)benzamide on neurons depend on the type of sodium channel that is blocked. For example, blocking Nav1.7 channels has been shown to reduce pain sensitivity in animal models, while blocking Nav1.6 channels can impair motor function and cause seizures. In addition, N-methyl-3-nitro-N-phenyl-4-(1-pyrrolidinyl)benzamide has been shown to have anti-inflammatory and anti-oxidant effects in some contexts.

Advantages and Limitations for Lab Experiments

One advantage of N-methyl-3-nitro-N-phenyl-4-(1-pyrrolidinyl)benzamide is its selectivity for certain types of sodium channels, which allows for more precise manipulation of neuronal activity. However, its effects on different types of neurons can be complex and context-dependent, which can make it difficult to interpret results. In addition, N-methyl-3-nitro-N-phenyl-4-(1-pyrrolidinyl)benzamide is relatively expensive and has limited solubility in aqueous solutions, which can make it challenging to work with in some experiments.

Future Directions

There are several potential future directions for N-methyl-3-nitro-N-phenyl-4-(1-pyrrolidinyl)benzamide research. One area of interest is the development of more selective and potent N-methyl-3-nitro-N-phenyl-4-(1-pyrrolidinyl)benzamide analogs, which could be used to further investigate the role of specific sodium channel subtypes in various physiological and pathological processes. Another area of interest is the exploration of N-methyl-3-nitro-N-phenyl-4-(1-pyrrolidinyl)benzamide's potential as a therapeutic agent for pain and other neurological disorders. Finally, the use of N-methyl-3-nitro-N-phenyl-4-(1-pyrrolidinyl)benzamide in combination with other drugs or experimental techniques could provide new insights into the complex interactions between different types of neurons and the role of sodium channels in neuronal function.

Scientific Research Applications

N-methyl-3-nitro-N-phenyl-4-(1-pyrrolidinyl)benzamide has been extensively studied for its potential applications in neuroscience research. It has been shown to selectively block the activity of certain types of voltage-gated sodium channels, which are important for the generation and propagation of action potentials in neurons. As a result, N-methyl-3-nitro-N-phenyl-4-(1-pyrrolidinyl)benzamide has been used to investigate the role of these channels in various physiological and pathological processes, such as pain, epilepsy, and neurodegenerative diseases.